Cas no 1864014-86-7 (2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride)

• Product Name: 2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride
• CAS No: 1864014-86-7
• MF: C₁₄H₂₂ClNOS
• MW: 287.848581790924
• CID: 5719633
• PubChem ID: 72716603
• Update Time: 2025-07-02

2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026747000
• 1864014-86-7
• 2-(2-[(4-METHOXYPHENYL)SULFANYL]ETHYL)PIPERIDINEHYDROCHLORIDE
• EN300-241533
• 2-{2-[(4-methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride
• F2167-0647
• 2-(2-[(4-METHOXYPHENYL)SULFANYL]ETHYL)PIPERIDINE HYDROCHLORIDE
• 2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride

• Inchi： 1S/C14H21NOS.ClH/c1-16-13-5-7-14(8-6-13)17-11-9-12-4-2-3-10-15-12;/h5-8,12,15H,2-4,9-11H2,1H3;1H
• InChI Key： FELCRXBPMYXAHG-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)OC)CCC1CCCCN1

Computed Properties

• Exact Mass: 287.1110632g/mol
• Monoisotopic Mass: 287.1110632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Additional information on 2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride

Introduction to 2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride (CAS No. 1864014-86-7)

2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride, identified by the CAS number 1864014-86-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a 4-methoxyphenyl sulfanyl group and an ethyl side chain extending from the piperidine ring, contribute to its unique chemical properties and potential pharmacological effects.

The 4-methoxyphenyl sulfanyl moiety is a key pharmacophore that enhances the solubility and bioavailability of the compound, while also influencing its interactions with biological targets. This aromatic group is known to exhibit various pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. The piperidine ring itself is a common scaffold in many drugs due to its ability to modulate receptor binding and improve metabolic stability. The ethyl side chain further modifies the electronic and steric properties of the molecule, allowing for fine-tuning of its biological activity.

In recent years, there has been growing interest in developing novel piperidine derivatives for therapeutic applications. The compound 2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride has been studied for its potential role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters are critical for regulating mood, cognition, and motor control, making this compound a promising candidate for treating neurological disorders such as depression, anxiety, and Parkinson's disease.

Recent research has highlighted the importance of optimizing the structure-activity relationships (SAR) of piperidine-based compounds to enhance their pharmacological efficacy. Studies have demonstrated that modifications in the side chains and substituents can significantly influence the binding affinity and selectivity of these molecules towards their target receptors. The 4-methoxyphenyl sulfanyl group in 2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride has been shown to improve binding interactions with certain serotonin receptors, leading to potential therapeutic benefits.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility advantage is crucial for achieving optimal drug delivery and bioavailability. Additionally, the hydrochloride salt form can improve the stability of the compound during storage and transportation, ensuring consistent quality and efficacy.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride with biological targets with high accuracy. These computational studies have provided valuable insights into the structural requirements for optimal pharmacological activity. By leveraging these tools, scientists can design more effective derivatives with improved therapeutic profiles.

Preclinical studies have begun to explore the potential applications of 2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride in treating various neurological conditions. Initial findings suggest that this compound may exhibit potent antidepressant and anxiolytic effects without significant side effects. Further research is needed to confirm these findings and determine the optimal dosing regimens for clinical use.

The development of novel pharmaceutical compounds requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. The collaboration between these disciplines ensures that compounds like 2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride are thoroughly evaluated for their safety and efficacy before being translated into clinical practice. This collaborative effort is essential for bringing innovative therapies to patients who suffer from neurological disorders.

Future directions in the study of 2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride include exploring its mechanisms of action at a molecular level and investigating its potential interactions with other biological pathways. Additionally, studies could focus on developing new synthetic routes to improve scalability and cost-effectiveness for large-scale production. By addressing these challenges, researchers can accelerate the translation of this promising compound into viable therapeutic options.

In conclusion, 2-{2-[(4-Methoxyphenyl)sulfanyl]ethyl}piperidine hydrochloride (CAS No. 1864014-86-7) represents a significant advancement in pharmaceutical chemistry with potential applications in treating neurological disorders. Its unique structural features and promising preclinical results make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.